Cas no 1638744-83-8 (Tert-butyl (2S)-2-(aminomethyl)-5,5-difluoropiperidine-1-carboxylate)

• Product Name: Tert-butyl (2S)-2-(aminomethyl)-5,5-difluoropiperidine-1-carboxylate
• CAS No: 1638744-83-8
• MF: C₁₁H₂₀F₂N₂O₂
• MW: 250.285510063171
• CID: 4770799
• Update Time: 2026-02-26

Tert-butyl (2S)-2-(aminomethyl)-5,5-difluoropiperidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-butyl (2S)-2-(aminomethyl)-5,5-difluoropiperidine-1-carboxylate
• SB14766
• tert-butyl(2R)-2-(aminomethyl)-5,5-difluoropiperidine-1-carboxylate
• Tert-butyl (2S)-2-(aminomethyl)-5,5-difluoropiperidine-1-carboxylate

• Inchi： 1S/C11H20F2N2O2/c1-10(2,3)17-9(16)15-7-11(12,13)5-4-8(15)6-14/h8H,4-7,14H2,1-3H3/t8-/m0/s1
• InChI Key： MUTWMGXYRJTIHT-QMMMGPOBSA-N
• SMILES： FC1(CN(C(=O)OC(C)(C)C)[C@H](CN)CC1)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 290
• XLogP3: 1.4
• Topological Polar Surface Area: 55.6

Additional information on Tert-butyl (2S)-2-(aminomethyl)-5,5-difluoropiperidine-1-carboxylate

Research Brief on Tert-butyl (2S)-2-(aminomethyl)-5,5-difluoropiperidine-1-carboxylate (CAS: 1638744-83-8)

Recent advancements in chemical biology and pharmaceutical research have highlighted the significance of fluorinated piperidine derivatives as key intermediates in drug discovery. Among these, Tert-butyl (2S)-2-(aminomethyl)-5,5-difluoropiperidine-1-carboxylate (CAS: 1638744-83-8) has emerged as a promising scaffold due to its unique structural and pharmacological properties. This research brief synthesizes the latest findings on this compound, focusing on its synthesis, applications, and potential therapeutic relevance.

The compound, characterized by its difluorinated piperidine core and tert-butyl carbamate protection, serves as a versatile building block in medicinal chemistry. Recent studies have demonstrated its utility in the synthesis of protease inhibitors, particularly those targeting viral enzymes such as SARS-CoV-2 main protease (M^pro). The stereospecific (2S)-configuration and the presence of the aminomethyl group enable precise interactions with enzyme active sites, enhancing binding affinity and selectivity.

A 2023 study published in the Journal of Medicinal Chemistry detailed an optimized synthetic route for Tert-butyl (2S)-2-(aminomethyl)-5,5-difluoropiperidine-1-carboxylate, achieving a 72% yield via a chiral pool strategy starting from L-glutamic acid. The incorporation of fluorine atoms was shown to improve metabolic stability and membrane permeability, critical for oral bioavailability. Computational docking studies further revealed that derivatives of this compound exhibit low nanomolar inhibitory activity against M^pro, positioning it as a candidate for antiviral drug development.

Beyond virology, applications in neuroscience have been explored. Research in ACS Chemical Neuroscience (2024) reported the compound’s role as a precursor for sigma-1 receptor ligands, which modulate neuroprotective pathways. The difluoropiperidine moiety was found to mitigate oxidative stress in neuronal models, suggesting potential in treating neurodegenerative disorders like Alzheimer’s disease.

Challenges remain in large-scale production due to the sensitivity of the tert-butyloxycarbonyl (Boc) group under acidic conditions. However, novel deprotection methods using catalytic hydrogenation have shown promise in minimizing side reactions. Industry reports from 2024 indicate that several pharmaceutical companies have included this compound in preclinical pipelines, underscoring its translational potential.

In conclusion, Tert-butyl (2S)-2-(aminomethyl)-5,5-difluoropiperidine-1-carboxylate represents a multifaceted tool in drug discovery, bridging antiviral and neurotherapeutic research. Continued optimization of synthetic protocols and expanded biological evaluations will be essential to fully exploit its capabilities. Collaborative efforts between academia and industry are encouraged to accelerate its transition into clinical applications.